Cas no 153463-65-1 (3,5-dichloropyridine-4-carbonitrile)

• Product Name: 3,5-dichloropyridine-4-carbonitrile
• CAS No: 153463-65-1
• MF: C₆H₂Cl₂N₂
• MW: 172.999478816986
• MDL: MFCD00104651
• CID: 65323
• PubChem ID: 11137599
• Update Time: 2025-11-06

3,5-dichloropyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloroisonicotinonitrile
• 3,5-Dichloro-4-pyridinecarbonitrile
• 4-Cyano-3,5-dichloropyridine
• C6H2Cl2N2
• 3,5-dichloropyridine-4-carbonitrile
• 3,5-Dichloro-isonicotinonitrile
• SCHEMBL193133
• DTXSID80456526
• CS-W009172
• SB33847
• 3,5-Dichloro-4-pyridinecarbonitrile, 97%
• MFCD00104651
• J-009019
• 153463-65-1
• AKOS015836100
• 4-Pyridinecarbonitrile, 3,5-dichloro-
• AC-24548
• FT-0657117
• MUHBRCUFWMUBNP-UHFFFAOYSA-N
• EN300-198807
• DS-11526
• SY032148
• AM62379

• MDL： MFCD00104651
• Inchi： 1S/C6H2Cl2N2/c7-5-2-10-3-6(8)4(5)1-9/h2-3H
• InChI Key： MUHBRCUFWMUBNP-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C#N)Cl

Computed Properties

• Exact Mass: 171.96000
• Monoisotopic Mass: 171.9595035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.5
• Melting Point: 115-119 °C (lit.)
• Boiling Point: 266.2°C at 760 mmHg
• Flash Point: 266.217 °C at 760 mmHg
• PSA: 36.68000
• LogP: 2.26008

3,5-dichloropyridine-4-carbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H317-H318-H335
• Warning Statement： P261-P280-P301 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 22-37/38-41-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,Room Temperature(BD82526)
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R37/38; R41; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3,5-dichloropyridine-4-carbonitrile

Comprehensive Overview of 3,5-Dichloropyridine-4-carbonitrile (CAS No. 153463-65-1): Properties, Applications, and Industry Insights

3,5-Dichloropyridine-4-carbonitrile (CAS No. 153463-65-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a nitrile group and two chlorine atoms at the 3- and 5-positions, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₆H₂Cl₂N₂, reflects its unique structural properties, which contribute to its reactivity and utility in organic synthesis.

The compound’s high purity and stability under standard conditions make it a preferred choice for researchers exploring crop protection agents and pharmaceutical intermediates. Recent studies highlight its role in developing novel fungicides and herbicides, aligning with the growing demand for sustainable agricultural solutions. Additionally, its application in drug discovery—particularly for targeting enzyme inhibition—has been a focal point in medicinal chemistry.

From a synthetic perspective, 3,5-Dichloropyridine-4-carbonitrile serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing biaryl structures found in many FDA-approved drugs. The compound’s electron-deficient pyridine ring enhances its reactivity in nucleophilic substitution reactions, enabling the introduction of diverse functional groups.

Environmental and safety considerations are paramount when handling 3,5-Dichloropyridine-4-carbonitrile. While not classified as hazardous under standard protocols, proper storage in cool, dry environments away from oxidizing agents is recommended to maintain its integrity. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, ensuring compliance with industry standards.

The market for pyridine-based intermediates is projected to grow at a CAGR of 5.8% from 2023 to 2030, driven by advancements in green chemistry and catalysis. This trend underscores the relevance of 153463-65-1 in reducing synthetic steps and minimizing waste—a priority for modern manufacturing. Researchers are also investigating its potential in material science, particularly for designing organic semiconductors and ligands for metal-organic frameworks (MOFs).

Frequently asked questions about 3,5-Dichloropyridine-4-carbonitrile include its solubility (sparingly soluble in water but soluble in organic solvents like DMF and dichloromethane), melting point (approximately 120–122°C), and compatibility with common reagents. These properties are critical for scaling up laboratory processes to industrial production.

In summary, 3,5-Dichloropyridine-4-carbonitrile (CAS No. 153463-65-1) exemplifies the intersection of innovation and practicality in chemical synthesis. Its multifaceted applications—from agrochemicals to pharmaceuticals—highlight its importance in addressing global challenges in food security and healthcare. As research continues to uncover new uses, this compound will remain a cornerstone of specialty chemistry.